Cas no 280576-19-4 (Amurensisin)

• Product Name: Amurensisin
• CAS No: 280576-19-4
• MF: C₂₂H₁₆O₁₀
• MW: 440.356447219849
• CID: 6654157
• Update Time: 2024-03-02

Amurensisin Chemical and Physical Properties

Names and Identifiers

• Amurensisin
• 2-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-4,8,9,10-tetrahydroxy-6H-Dibenzo[b,d]pyran-6-one
• (-)-Amurensisin

• Inchi： 1S/C22H16O10/c23-8-3-12(24)9-5-15(27)20(31-16(9)4-8)7-1-10-17-11(6-13(25)18(28)19(17)29)22(30)32-21(10)14(26)2-7/h1-4,6,15,20,23-29H,5H2
• InChI Key： MLLKYCCCVKMSMP-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C3C(OC(C4C3=C(O)C(O)=C(O)C=4)=O)=C(O)C=2)OC2C(=C(C=C(C=2)O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• XLogP3: 1.144

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins